Cas no 650606-94-3 (Pyrimidine, 2,4,6-tris(2,3,5,6-tetramethyl[1,1'-biphenyl]-4-yl)-)

Pyrimidine, 2,4,6-tris(2,3,5,6-tetramethyl[1,1'-biphenyl]-4-yl)- structure
650606-94-3 structure
Product Name:Pyrimidine, 2,4,6-tris(2,3,5,6-tetramethyl[1,1'-biphenyl]-4-yl)-
CAS No:650606-94-3
MF:C52H52N2
MW:704.98269367218
CID:408753
PubChem ID:71377402
Update Time:2025-04-19

Pyrimidine, 2,4,6-tris(2,3,5,6-tetramethyl[1,1'-biphenyl]-4-yl)- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine, 2,4,6-tris(2,3,5,6-tetramethyl[1,1'-biphenyl]-4-yl)-
    • 2,4,6-tris(2,3,5,6-tetramethyl-4-phenylphenyl)pyrimidine
    • 650606-94-3
    • DTXSID00800042
    • 2,4,6-Tris(2,3,5,6-tetramethyl[1,1'-biphenyl]-4-yl)pyrimidine
    • Inchi: 1S/C52H52N2/c1-29-35(7)49(36(8)30(2)46(29)41-22-16-13-17-23-41)44-28-45(50-37(9)31(3)47(32(4)38(50)10)42-24-18-14-19-25-42)54-52(53-44)51-39(11)33(5)48(34(6)40(51)12)43-26-20-15-21-27-43/h13-28H,1-12H3
    • InChI Key: MIODIXYQXZQJTC-UHFFFAOYSA-N
    • SMILES: N1C(C2C(C)=C(C)C(C3C=CC=CC=3)=C(C)C=2C)=NC(=CC=1C1C(C)=C(C)C(C2C=CC=CC=2)=C(C)C=1C)C1C(C)=C(C)C(C2C=CC=CC=2)=C(C)C=1C

Computed Properties

  • Exact Mass: 704.41336
  • Monoisotopic Mass: 704.413049667g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 54
  • Rotatable Bond Count: 6
  • Complexity: 1050
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 14.4
  • Topological Polar Surface Area: 25.8Ų

Experimental Properties

  • PSA: 25.78

Pyrimidine, 2,4,6-tris(2,3,5,6-tetramethyl[1,1'-biphenyl]-4-yl)- Related Literature

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